Cas no 1201825-73-1 ((3-Methylamino-cyclobutyl)-carbamic acid benzyl ester)

• Product Name: (3-Methylamino-cyclobutyl)-carbamic acid benzyl ester
• CAS No: 1201825-73-1
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 2189817
• Update Time: 2025-11-01

(3-Methylamino-cyclobutyl)-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, n-[3-(methylamino)cyclobutyl]-, phenylmethyl ester
• benzyl N-[3-(methylamino)cyclobutyl]carbamate
• (3-Methylamino-cyclobutyl)-carbamic acid benzyl ester
• BENZYL N-[(1S,3S)-3-(METHYLAMINO)CYCLOBUTYL]CARBAMATE
• PubChem17642
• Benzyl [3-(methylamino)cyclobutyl]carbamate
• SB18316

• Inchi： 1S/C13H18N2O2/c1-14-11-7-12(8-11)15-13(16)17-9-10-5-3-2-4-6-10/h2-6,11-12,14H,7-9H2,1H3,(H,15,16)
• InChI Key： DRROTPCCFFMHNX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CC(C1)NC)=O

Computed Properties

• Exact Mass: 234.137
• Monoisotopic Mass: 234.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Additional information on (3-Methylamino-cyclobutyl)-carbamic acid benzyl ester

Comprehensive Analysis of (3-Methylamino-cyclobutyl)-carbamic acid benzyl ester (CAS No. 1201825-73-1)

The compound (3-Methylamino-cyclobutyl)-carbamic acid benzyl ester (CAS No. 1201825-73-1) is a specialized cyclobutyl-derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzyl ester moiety and a methylamino group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly focusing on this compound due to its role in modulating biological pathways, particularly in central nervous system (CNS) targeting molecules.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in precision medicine and personalized therapeutics. (3-Methylamino-cyclobutyl)-carbamic acid benzyl ester aligns with this trend, as its scaffold is being explored for applications in neurodegenerative disease research and GPCR-targeted therapies. Its carbamate functionality enhances stability, a critical factor for oral bioavailability—a hot topic in modern drug design.

The synthesis of CAS No. 1201825-73-1 involves multi-step organic reactions, often starting from cyclobutanone derivatives. Key steps include reductive amination and benzyl esterification, which are optimized for high yield and purity. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP)—a priority for pharmaceutical manufacturers.

From an SEO perspective, users frequently search for "cyclobutyl carbamate synthesis" or "benzyl ester applications in drug discovery," reflecting growing interest in niche chemical intermediates. Additionally, queries like "how to improve CNS drug bioavailability" highlight the relevance of this compound’s properties. Its logP and hydrogen bonding capacity are often discussed in forums focused on ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

Environmental and safety considerations are also paramount. While 1201825-73-1 is not classified as hazardous, proper handling protocols—such as using PPE (Personal Protective Equipment)—are recommended during laboratory use. This aligns with broader industry shifts toward green chemistry and sustainable synthesis, which dominate academic and industrial discourse.

In conclusion, (3-Methylamino-cyclobutyl)-carbamic acid benzyl ester represents a promising candidate for next-generation therapeutics. Its structural versatility and alignment with current research trends—such as fragment-based drug design and metabolite engineering—ensure its continued relevance. As the scientific community explores novel bioisosteres and prodrug strategies, this compound is poised to play a pivotal role in innovation.